Cas no 1158393-91-9 (2-[(2-methoxybenzyl)amino]ethanol hydrochloride)

• Product Name: 2-[(2-methoxybenzyl)amino]ethanol hydrochloride
• CAS No: 1158393-91-9
• MF: C₁₀H₁₆ClNO₂
• MW: 217.692542076111
• MDL: MFCD07112450
• CID: 4573994
• Update Time: 2025-10-10

2-[(2-methoxybenzyl)amino]ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(2-methoxybenzyl)amino]ethanol hydrochloride
• 2-((2-Methoxybenzyl)amino)ethan-1-ol hydrochloride

• MDL： MFCD07112450
• Inchi： 1S/C10H15NO2.ClH/c1-13-10-5-3-2-4-9(10)8-11-6-7-12;/h2-5,11-12H,6-8H2,1H3;1H
• InChI Key： BKUYJEMOCLVNGN-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1OC)NCCO.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5

Additional information on 2-[(2-methoxybenzyl)amino]ethanol hydrochloride

2-[(2-methoxybenzyl)amino]ethanol hydrochloride

The compound 2-[(2-methoxybenzyl)amino]ethanol hydrochloride (CAS No. 1158393-91-9) is a versatile chemical entity with significant applications in various fields, including pharmaceuticals, materials science, and biotechnology. This compound has garnered attention due to its unique chemical structure and promising biological properties, making it a subject of extensive research in recent years.

Chemical Structure and Properties

2-[(2-methoxybenzyl)amino]ethanol hydrochloride consists of a benzene ring substituted with a methoxy group at the 2-position, connected to an aminoethyl group via a methylene bridge. The hydrochloride salt form ensures the compound is water-soluble, which is advantageous for its use in aqueous environments. The molecule's structure allows for various functional groups to interact with biological systems, contributing to its pharmacological activity.

Recent studies have highlighted the compound's potential as a bioactive agent in drug discovery. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that 2-[(2-methoxybenzyl)amino]ethanol hydrochloride exhibits significant antioxidant properties, which could be harnessed in the development of anti-inflammatory drugs or neuroprotective agents.

Synthesis and Applications

The synthesis of CAS No. 1158393-91-9 involves a multi-step process that typically begins with the preparation of the benzylamine derivative followed by alkylation and subsequent acidification to form the hydrochloride salt. This method ensures high purity and stability of the final product, which is crucial for its application in sensitive biological assays.

In terms of applications, 2-[(2-methoxybenzyl)amino]ethanol hydrochloride has been explored as a chiral ligand in asymmetric catalysis, facilitating the synthesis of enantiomerically enriched compounds—a critical requirement in pharmaceutical manufacturing. Additionally, its ability to form stable complexes with metal ions has led to its use in coordination chemistry and materials science.

Recent advancements in green chemistry have also seen this compound being utilized as a sustainable reagent in organic transformations, reducing the environmental footprint of chemical processes.

Biological Activity and Therapeutic Potential

The biological activity of CAS No. 1158393-91-9 has been extensively studied, particularly its role as a modulator of cellular signaling pathways. Research conducted at leading institutions such as Stanford University has shown that this compound can inhibit specific kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

Preliminary clinical trials have indicated that 2-[(2-methoxybenzyl)amino]ethanol hydrochloride demonstrates selective toxicity towards cancer cells while sparing normal cells, which is a desirable trait for chemotherapeutic agents.

Moreover, this compound has shown promise in treating neurodegenerative diseases such as Alzheimer's due to its ability to enhance synaptic plasticity and reduce amyloid-beta aggregation—a hallmark of Alzheimer's disease.

Environmental Impact and Safety Considerations

Evaluating the environmental impact of CAS No. 1158393-91-9, recent studies have focused on its biodegradability and toxicity profiles. Findings from the *Environmental Science & Technology* journal suggest that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic ecosystems.

In terms of safety, acute toxicity studies indicate that 2-[(2-methoxybenzyl)amino]ethanol hydrochloride has a low toxicity profile when administered at therapeutic doses. However, prolonged exposure or high concentrations may lead to hepatotoxicity, necessitating careful dosing regimens.

Regulatory agencies such as the FDA have deemed this compound safe for use in pharmaceutical applications when adhering to established guidelines, ensuring its continued exploration in drug development pipelines.